Cas no 59989-47-8 (Acetic acid, dibromo-, 2-methylpropyl ester)

Acetic acid, dibromo-, 2-methylpropyl ester structure
59989-47-8 structure
Product Name:Acetic acid, dibromo-, 2-methylpropyl ester
CAS No:59989-47-8
MF:C6H10Br2O2
MW:273.950400829315
CID:336612
PubChem ID:6432832
Update Time:2025-04-19

Acetic acid, dibromo-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, dibromo-, 2-methylpropyl ester
    • 2-methylpropyl 2,2-dibromoacetate
    • 59989-47-8
    • DTXSID60424122
    • FJDHOUKYKISYRM-UHFFFAOYSA-N
    • Acetic acid, dibromo, 2-methylpropyl ester
    • Inchi: 1S/C6H10Br2O2/c1-4(2)3-10-6(9)5(7)8/h4-5H,3H2,1-2H3
    • InChI Key: FJDHOUKYKISYRM-UHFFFAOYSA-N
    • SMILES: BrC(C(=O)OCC(C)C)Br

Computed Properties

  • Exact Mass: 271.9047
  • Monoisotopic Mass: 271.90475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

Acetic acid, dibromo-, 2-methylpropyl ester Related Literature

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